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Compound of Interest

1,3-Dioxoisoindoline-2-carbonyl
Compound Name:

chloride
CAS No.: 5511-75-1
Cat. No.: B1611133

Get Quote

Executive Summary
1,3-Dioxoisoindoline-2-carbonyl chloride (CAS 5511-75-1), widely known as
-(Chlorocarbonyl)phthalimide, represents a critical electrophilic species in organic synthesis. It

functions primarily as a stable, solid equivalent to isocyanates and carbamoyl chlorides,
allowing for the controlled introduction of the phthalimido-carbonyl moiety.

For drug development professionals, this reagent offers a distinct advantage over phosgene or
volatile isocyanates: it is a crystalline solid that provides stoichiometric precision in the
synthesis of

-phthaloyl ureas and carbamates. These intermediates are pivotal in the construction of
peptidomimetics, antitumor agents, and complex heterocyclic scaffolds.

Physicochemical Profile

Understanding the physical constraints of CAS 5511-75-1 is vital for experimental success.
Unlike aliphatic acid chlorides, the phthalimide group confers crystallinity and enhanced
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stability, though moisture sensitivity remains a critical handling parameter.

Property Value Notes
1,3-Dioxoisoindoline-2- Also:
IUPAC Name )
carbonyl! chloride _(Chlorocarbonyl)phthalimide
Distinct from Phthaloyl chloride
CAS Number 5511-75-1
(CAS 88-95-9)
Molecular Formula
Molecular Weight 209.59 g/mol
White to off-white crystalline Hydrolyzes to phthalimide on
Appearance i .
solid air exposure
_ _ Sharp melt indicates purity;
Melting Point 85-88°C ) )
broadens with hydrolysis
- DCM, THF, Reacts violently with
Solubility
Toluene water/alcohols
2-8 °C, Inert Atmosphere (
Desiccator storage
Storage /

recommended

Mechanistic Utility & Reactivity[2]

The core utility of

-(Chlorocarbonyl)phthalimide lies in its bifunctional nature. It possesses a highly electrophilic
acyl chloride terminus activated by the electron-withdrawing phthalimide ring.

The "Masked" Isocyanate Behavior

While not an isocyanate itself, the reagent reacts with nucleophiles to yield products formally

derived from phthaloyl isocyanate.
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o With Amines: Yields

-phthaloyl ureas.

o With Alcohols: Yields

-phthaloyl carbamates.

Reaction Pathways Diagram

The following diagram illustrates the divergent reactivity profile of the reagent based on the
nucleophile employed.
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Figure 1: Divergent reactivity pathways of N-(Chlorocarbonyl)phthalimide. The reagent serves
as a pivot point for urea and carbamate synthesis.

Experimental Protocol: Synthesis of N-Phthaloyl
Ureas

This protocol describes the coupling of CAS 5511-75-1 with a primary amine. This is a standard
workflow in medicinal chemistry for generating urea libraries or protected urea intermediates.

Reagent Preparation (If not commercial)
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Note: Most researchers purchase this reagent. However, it can be synthesized via the reaction
of trimethylsilyl phthalimide with phosgene or triphosgene.

Standard Coupling Procedure

Objective: Synthesis of
-phthaloyl-
-alkyl urea.

Reagents:

Substrate: Primary Amine (1.0 equiv)

Reagent:

-(Chlorocarbonyl)phthalimide (1.1 equiv)

Base: Triethylamine (

) or DIPEA (1.2 — 1.5 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or THF.

Step-by-Step Methodology:

o System Setup: Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir
bar and an inert gas inlet (

or

).

e Reagent Dissolution:

o Charge the flask with the amine substrate (1.0 equiv).

o Dissolve in anhydrous DCM (0.1 M concentration).

o Add the base (
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, 1.2 equiv) via syringe.

o Critical Step: Cool the mixture to 0 °C using an ice bath. The reaction is exothermic;
temperature control prevents side reactions.

o Addition:
o Dissolve

-(Chlorocarbonyl)phthalimide (1.1 equiv) in a minimal amount of anhydrous DCM in a
separate vial.

o Add the reagent solution dropwise to the amine mixture over 10-15 minutes.

o Observation: A white precipitate (triethylammonium chloride) typically forms immediately.
e Reaction Monitoring:

o Allow the reaction to warm to room temperature (RT) and stir for 2—4 hours.

o TLC/LC-MS Check: Monitor the disappearance of the amine. The product typically runs
higher on silica (less polar) than the starting amine.

o Work-up:
o Quench with water (10 mL).

o Separate phases. Wash the organic layer with 1M HCI (to remove unreacted amine/base)
followed by saturated

and brine.

o Dry over anhydrous
, filter, and concentrate in vacuo.
e Purification:

o Recrystallization (often from EtOH or EtOAc/Hexanes) is preferred due to the high
crystallinity of phthalimide derivatives.
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o Flash column chromatography (Silica gel) if necessary.

Experimental Workflow Diagram
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Figure 2: Operational workflow for the synthesis of N-phthaloyl ureas using CAS 5511-75-1.
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Handling, Safety, and Stability (E-E-A-T)

Trustworthiness & Safety: As an acid chloride derivative, CAS 5511-75-1 poses specific
hazards that must be mitigated via engineering controls.

e Hydrolysis Risk: The compound degrades rapidly in moist air to release Hydrogen Chloride
(HCI) gas and phthalimide.

o Indicator: A strong acrid smell or "smoking" of the solid indicates decomposition.

o Prevention:[1][2][3][4][5] Handle only in a fume hood. Store in a tightly sealed container

with desiccant packs.

o Corrosivity: Causes severe skin burns and eye damage. Double-gloving (Nitrile) and safety
goggles are mandatory.

o Pressure Build-up: Do not store reaction mixtures in sealed vessels without pressure relief,
as

evolution can occur if the reagent decomposes or reacts via specific pathways.

Stability Note: When stored at 2—8 °C under Argon, the reagent is stable for >12 months. If the
solid turns from white to yellow/brown, purity should be verified by melting point (

°C suggests significant hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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